Cas no 2229211-97-4 (2-chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid)

• Product Name: 2-chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid
• CAS No: 2229211-97-4
• MF: C₁₀H₉ClO₅
• MW: 244.628462553024
• CID: 6547686
• PubChem ID: 137963938
• Update Time: 2025-06-11

2-chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid
• 1,3-Benzenedicarboxylic acid, 2-chloro-5-methoxy-, 1-methyl ester

• Inchi： 1S/C10H9ClO5/c1-15-5-3-6(9(12)13)8(11)7(4-5)10(14)16-2/h3-4H,1-2H3,(H,12,13)
• InChI Key： LLXYIQWWCSRVFO-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC(OC)=CC(C(O)=O)=C1Cl

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 403.7±45.0 °C(Predicted)
• pka: 2.35±0.25(Predicted)

Additional information on 2-chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid

2-Chloro-5-methoxy-3-(methoxycarbonyl)benzoic Acid: An Overview of Its Properties and Applications

2-Chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid (CAS No. 2229211-97-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in recent years. This compound, characterized by its chlorine, methoxy, and methoxycarbonyl functional groups, exhibits a range of chemical properties that make it valuable in various applications, particularly in the fields of pharmaceuticals, materials science, and organic synthesis.

The molecular formula of 2-chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid is C₁₀H₉ClO₄, and its molecular weight is 230.63 g/mol. The compound's structure consists of a benzene ring substituted with a chlorine atom at the 2-position, a methoxy group at the 5-position, and a methoxycarbonyl group at the 3-position. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for further research and development.

In the realm of pharmaceuticals, 2-chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid has shown promise as an intermediate in the synthesis of various drugs. Recent studies have explored its potential as a precursor for the development of novel anti-inflammatory agents and anticancer drugs. For instance, researchers at the University of California have reported that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond pharmaceutical applications, 2-chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings. A study published in the Journal of Polymer Science demonstrated that this compound can be used to create polymers with enhanced thermal stability and mechanical strength. These properties are particularly valuable in industries such as aerospace and automotive, where materials with high performance characteristics are essential.

In organic synthesis, 2-chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid serves as a versatile building block for the construction of complex molecules. Its reactivity allows for the introduction of various functional groups through reactions such as nucleophilic substitution and esterification. This versatility has been leveraged in the synthesis of natural products and fine chemicals, contributing to advancements in fields such as medicinal chemistry and materials science.

The physical properties of 2-chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 145°C to 147°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with any chemical compound. While 2-chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid is not classified as a hazardous material under current regulations, it is advisable to handle it with appropriate precautions to ensure safety. Standard laboratory practices such as wearing personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste according to local regulations should be followed.

In conclusion, 2-chloro-5-methoxy-3-(methoxycarbonyl)benzoic acid (CAS No. 2229211-97-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and properties make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.